Cas no 2138081-29-3 (1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane)

1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane structure
2138081-29-3 structure
Product name:1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane
CAS No:2138081-29-3
MF:C12H23IO
MW:310.214896440506
CID:6006288
PubChem ID:165489718

1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane Chemical and Physical Properties

Names and Identifiers

    • 1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane
    • 2138081-29-3
    • 1-(iodomethyl)-1-[(4-methylpentan-2-yl)oxy]cyclopentane
    • EN300-1134946
    • Inchi: 1S/C12H23IO/c1-10(2)8-11(3)14-12(9-13)6-4-5-7-12/h10-11H,4-9H2,1-3H3
    • InChI Key: OGWWXYOWKPUPSR-UHFFFAOYSA-N
    • SMILES: ICC1(CCCC1)OC(C)CC(C)C

Computed Properties

  • Exact Mass: 310.07936g/mol
  • Monoisotopic Mass: 310.07936g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2Ų

1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1134946-0.1g
1-(iodomethyl)-1-[(4-methylpentan-2-yl)oxy]cyclopentane
2138081-29-3 95%
0.1g
$867.0 2023-10-26
Enamine
EN300-1134946-1.0g
1-(iodomethyl)-1-[(4-methylpentan-2-yl)oxy]cyclopentane
2138081-29-3
1g
$1371.0 2023-06-09
Enamine
EN300-1134946-5g
1-(iodomethyl)-1-[(4-methylpentan-2-yl)oxy]cyclopentane
2138081-29-3 95%
5g
$2858.0 2023-10-26
Enamine
EN300-1134946-0.25g
1-(iodomethyl)-1-[(4-methylpentan-2-yl)oxy]cyclopentane
2138081-29-3 95%
0.25g
$906.0 2023-10-26
Enamine
EN300-1134946-0.5g
1-(iodomethyl)-1-[(4-methylpentan-2-yl)oxy]cyclopentane
2138081-29-3 95%
0.5g
$946.0 2023-10-26
Enamine
EN300-1134946-10g
1-(iodomethyl)-1-[(4-methylpentan-2-yl)oxy]cyclopentane
2138081-29-3 95%
10g
$4236.0 2023-10-26
Enamine
EN300-1134946-0.05g
1-(iodomethyl)-1-[(4-methylpentan-2-yl)oxy]cyclopentane
2138081-29-3 95%
0.05g
$827.0 2023-10-26
Enamine
EN300-1134946-5.0g
1-(iodomethyl)-1-[(4-methylpentan-2-yl)oxy]cyclopentane
2138081-29-3
5g
$3977.0 2023-06-09
Enamine
EN300-1134946-2.5g
1-(iodomethyl)-1-[(4-methylpentan-2-yl)oxy]cyclopentane
2138081-29-3 95%
2.5g
$1931.0 2023-10-26
Enamine
EN300-1134946-10.0g
1-(iodomethyl)-1-[(4-methylpentan-2-yl)oxy]cyclopentane
2138081-29-3
10g
$5897.0 2023-06-09

1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane Related Literature

Additional information on 1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane

Professional Introduction to Compound with CAS No. 2138081-29-3 and Product Name: 1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane

The compound with the CAS number 2138081-29-3 and the product name 1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular synthesis. The presence of an iodomethyl group and a 4-methylpentan-2-yl substituent on a cyclopentane core introduces specific reactivity that makes it a valuable intermediate in various chemical transformations.

Recent studies have highlighted the utility of this compound in the synthesis of complex organic molecules, particularly in the context of medicinal chemistry. The cyclopentane ring, a common motif in biologically active compounds, provides a stable scaffold that can be modified through various chemical reactions. The iodomethyl moiety, in particular, serves as a versatile handle for further functionalization, enabling the construction of more intricate structures. This has been particularly useful in the development of novel therapeutic agents where precise molecular architecture is crucial for biological activity.

In the realm of pharmaceutical research, 1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane has been explored for its potential role in the synthesis of small molecule drugs. The combination of the cyclopentane ring with the 4-methylpentan-2-yl group creates a molecule with distinct physicochemical properties that can influence its pharmacokinetic behavior. Researchers have leveraged these properties to design molecules with improved solubility and metabolic stability, which are critical factors in drug development. The iodomethyl group also facilitates cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely used in constructing biaryl structures found in many drugs.

One of the most promising applications of this compound is in the synthesis of bioactive molecules targeting specific biological pathways. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which play a key role in treating various cancers and inflammatory diseases. The structural features of 1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane allow for fine-tuning of electronic and steric properties, enabling researchers to optimize binding affinity to biological targets. This flexibility has made it a valuable building block in medicinal chemistry campaigns aimed at discovering new therapeutic agents.

Moreover, the compound's reactivity has been exploited in materials science applications. The cyclopentane core can be incorporated into polymers and coatings to enhance their thermal stability and mechanical properties. The presence of the iodomethyl group also allows for post-polymerization modifications, enabling the creation of functionalized materials with tailored properties. These advancements underscore the versatility of this compound beyond traditional pharmaceutical applications.

Recent advances in synthetic methodologies have further expanded the utility of 1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane. Techniques such as transition metal-catalyzed reactions and flow chemistry have enabled more efficient and scalable synthesis routes. These innovations have not only improved access to this compound but also opened up new avenues for its application in complex molecule synthesis. The ability to produce high-purity samples on demand has been particularly beneficial for both academic research and industrial applications.

The compound's role in drug discovery has been further reinforced by its incorporation into high-throughput screening libraries. These libraries are used by pharmaceutical companies to identify lead compounds for new drugs quickly and efficiently. The structural diversity offered by 1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane makes it an ideal candidate for generating novel scaffolds that can be further optimized through structure-based drug design approaches.

In conclusion, 1-(iodomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane represents a significant contribution to synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for constructing complex organic molecules with potential therapeutic applications. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an even greater role in advancing both academic research and industrial innovation.

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